1-(2-(4-Methylpiperazin-1-yl)-2-oxoethyl)cyclohexanecarboxylic acid

• IUPAC Name: 1-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H24N2O3/c1-15-7-9-16(10-8-15)12(17)11-14(13(18)19)5-3-2-4-6-14/h2-11H2,1H3,(H,18,19)
• InChI Key: UZJAHRBQOUKFOS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CC2(CCCCC2)C(=O)O
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

The compound 2-(4-Methylpiperazin-1-yl)-2-oxoacetic acid is a related compound. It has a molecular weight of 172.18.

Molecular Structure Analysis

The InChI code for 2-(4-Methylpiperazin-1-yl)-2-oxoacetic acid is 1S/C7H12N2O3/c1-8-2-4-9 (5-3-8)6 (10)7 (11)12/h2-5H2,1H3, (H,11,12).

Physical And Chemical Properties Analysis

The physical and chemical properties for a similar compound, 2-(4-Methylpiperazin-1-yl)-2-oxoacetic acid, include a molecular weight of 172.18.

Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis and Derivatives : The compound has been utilized in the synthesis of various derivatives, including benzo[5,6]cyclohepta[1,2-b]thiophene and thieno[3,2-c]-benzazepine derivatives, demonstrating its versatility as a chemical precursor (Kohara et al., 2002).

• Molecular Structure Analysis : X-ray crystal analysis has been used to determine the molecular structure of derivatives of this compound. This includes the study of macrocyclic peptides and cyclic compounds derived from it, which highlights its importance in structural chemistry and molecular design (Yamashita et al., 2009).

Biochemical Applications

• Tuberculostatic Activity : Some derivatives, such as phenylpiperazinacetic acid, have been evaluated for their tuberculostatic activity. This application demonstrates the potential of this compound in the development of new treatments for tuberculosis (Foks et al., 2004).

• Metabolism Studies : The compound has been used in studies exploring its metabolism in animals, such as mice and rats. This research is crucial for understanding the pharmacokinetics and potential therapeutic applications of the compound and its derivatives (Uno et al., 1993).

Pharmaceutical Research

• Synthesis of Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. This highlights its role in the ongoing search for new and effective antimicrobial agents (Valiullina et al., 2019).

• Drug Synthesis : It has been used as a key precursor in the synthesis of drugs like imatinib, an antileukemic agent, demonstrating its significance in the pharmaceutical industry (Koroleva et al., 2012).

Mechanism of Action

Target of Action

Related compounds such as 4-methylpiperazin-1-yl carbonyl group have been found to interact with targets like candidapepsin-2 in yeast and cathepsin l2 in humans .

Mode of Action

It’s structurally similar to 2-(4-methylpiperazin-1-yl)acetonitrile, which has been used in the cyanation of arenes . This suggests that the compound might interact with its targets in a similar manner, possibly involving the formation of cyano derivatives .

Pharmacokinetics

The compound’s physical properties such as its liquid state at room temperature and its molecular weight of 143.23 could influence its bioavailability.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound should be stored under inert gas and in a cool, dark place below 15°C to avoid degradation . It’s also sensitive to air , suggesting that exposure to oxygen could affect its stability and efficacy.